Cas no 1881147-69-8 (4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol
• CAS No: 1881147-69-8
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 6206258
• PubChem ID: 126856701
• Update Time: 2025-10-30

4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol
• F6438-7098
• AKOS032844403
• 4-(4-chloropyrazol-1-yl)oxolan-3-ol
• 1881147-69-8

• Inchi： 1S/C7H9ClN2O2/c8-5-1-9-10(2-5)6-3-12-4-7(6)11/h1-2,6-7,11H,3-4H2
• InChI Key： NZRYVZUVFKTVCP-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1COCC1O

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol

Introduction to 4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol (CAS No. 1881147-69-8)

The compound 4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-one (commonly referred to as oxolanone derivative) is a highly specialized organic molecule with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, identified by the CAS number 1881147698, has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 4-(4-chloro-1H-pyrazol-1-yloxolanone consists of a pyrazole ring substituted with a chlorine atom at the 4-position and an oxolanone moiety at the 3-position. This combination of functional groups imparts the molecule with distinct chemical reactivity and biological interactions. The pyrazole ring, a five-membered aromatic structure, is known for its stability and ability to participate in hydrogen bonding, which are critical for drug-receptor interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of oxolanone derivatives like 4-(4-chloro-pyrazolyl)oxolanone. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making them more suitable for large-scale production.

One of the most promising applications of oxolanone derivatives lies in their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 4-(4-chloro-pyrazolyl)oxolanone exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for drug development.

In addition to its pharmacological applications, oxolanone derivatives have also found utility in material science. The molecule's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of oxolanone derivatives has also been a topic of recent research. Studies have shown that these compounds exhibit biodegradability under specific conditions, reducing their ecological footprint. However, further investigations are required to fully understand their long-term effects on ecosystems.

In conclusion, 4-(4-chloro-pyrazolyl)oxolanone (CAS No. 1881147698) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations.